Hyprolose

• CAS RN: 9004-64-2
• Molecular Weight: 806.937
• IUPAC Name: Cellulose, 2-hydroxypropyl ether
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Hyprolose; HPC-L; L-Hpc; Hyprolosum; Oxypropylated cellulose; PM 50

Description

Hyprolose, also known as Hydroxypropyl cellulose (HPC), is a derivative of cellulose with both water solubility and organic solubility. It is used as an excipient, a dermatological agent, a pharmaceutic aid, and a skin protectant. It is also used in a variety of commercial products.

Synthesis Analysis

HPC is an ether of cellulose in which some of the hydroxyl groups in the repeating glucose units have been hydroxypropylated forming -OCH2CH(OH)CH3 groups using propylene oxide. The average number of substituted hydroxyl groups per glucose unit is referred to as the degree of substitution (DS).

Molecular Structure Analysis

Hyprolose is a low-substituted O-(2-hydroxypropylated) cellulose. It contains not less than 5.0% and not more than 16.0% of hydroxypropoxy groups (–OCH2CHOHCH3), calculated on the dried basis.

Chemical Reactions Analysis

The hydroxypropyl group added contains a hydroxyl group, this can also be etherified during preparation of HPC. When this occurs, the number of moles of hydroxypropyl groups per glucose ring, moles of substitution (MS), can be higher than 3. Because cellulose is very crystalline, HPC must have an MS about 4 in order to reach a good solubility in water.

Physical And Chemical Properties Analysis

HPC has a combination of hydrophobic and hydrophilic groups, so it has a lower critical solution temperature (LCST) at 45 °C. At temperatures below the LCST, HPC is readily soluble in water; above the LCST, HPC is not soluble. HPC forms liquid crystals and many mesophases according to its concentration in water.

Scientific Research Applications

. . This application is significant in the pharmaceutical industry as it allows for the controlled and sustained release of medication, improving patient compliance and therapeutic outcomes.

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. This allows for the localized delivery of drugs to the oral cavity, which can be beneficial for treating conditions in this area or for systemic drug absorption.

. This is particularly important for the effective delivery of drugs that have poor solubility in water, as it can improve their absorption and thus their effectiveness.

. This emerging technology allows for the creation of personalized medicine with specific doses, release profiles, and geometries.

. These systems can provide advantages such as high surface area to volume ratios, flexibility in surface functionalities, and the ability to encapsulate a variety of drugs.

. This process is used in the pharmaceutical industry for the manufacturing of granules, a key step in the production of tablets.

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Mechanism of Action

Target of Action

Hyprolose, also known as Hypromellose or Hydroxypropyl Methylcellulose (HPMC), is a semisynthetic, inert, and viscoelastic polymer . It is primarily used in a wide variety of medications as a delivery component . Its primary targets are the mucous membranes, particularly in the eyes, where it acts as a lubricant .

Mode of Action

Hyprolose forms a colloid solution when dissolved in water . It acts as a thickening agent, coating polymer, bioadhesive, solubility enhancer in solid dispersions, and binder in the process of granulation and in modified release formulations . In oral pharmaceutical products, it provides the release of a drug in a controlled fashion, effectively increasing the duration of release of a drug to prolong its therapeutic effects . In eye drops, it serves as a lubricant .

Biochemical Pathways

It is known that hyprolose has a physical-chemical action that leads to a reduced surface tension and an increased level of viscosity in an aqueous solution . This property allows it to adhere well to the cornea and conjunctiva, providing ample moisture .

Pharmacokinetics

As a polymer, it is generally considered to have low systemic absorption and is primarily used for its local effects .

Result of Action

The molecular and cellular effects of Hyprolose’s action primarily involve its role as a lubricant and a controlled-release agent. As a lubricant, it helps to maintain moisture in the eyes, providing relief in conditions such as dry eyes . As a controlled-release agent in oral pharmaceutical products, it allows for the gradual release of the drug, thereby prolonging its therapeutic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Hyprolose. For instance, the viscosity of Hyprolose can be affected by temperature and pH. Moreover, the presence of other substances in a formulation, such as preservatives in eye drops, can also impact the effectiveness and stability of Hyprolose .

Future Directions

Hypromellose is an ingredient used in a wide variety of medications, and is not an approved medication. It is a commonly used as a delivery component in oral pharmaceutical products that provides the release of a drug in a controlled fashion, effectively increasing the duration of release of a drug to prolong its therapeutic effects. Hypromellose is also found in eye drops as a lubricant.